Methyl 2-[2-(4-acetylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(4-acetylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H18N2O4S/c1-12-4-9-16-17(10-12)27-20(22(16)11-18(24)26-3)21-19(25)15-7-5-14(6-8-15)13(2)23/h4-10H,11H2,1-3H3
• InChI Key: JRYAPJKJIWRARF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)C(=O)C)S2)CC(=O)OC
• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of “Methyl 2-[2-(4-acetylbenzoyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate” is characterized by the presence of a benzothiazole ring, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring. The compound also contains acetyl and methyl groups.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 382.43. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available in the sources I found.

Scientific Research Applications

Synthesis and Molecular Modeling

A study by Ali et al. (2012) focused on the synthesis of new iminothiazolidin-4-one acetate derivatives, evaluating them as inhibitors for aldose reductase, which is relevant for diabetic complications treatment. The research highlighted the significance of structural modifications in enhancing biological activity and provided insights into the molecular interactions responsible for the observed inhibitory effects (Ali et al., 2012).

Antitumor Activity

Chua et al. (1999) explored the antitumor properties of 2-(4-acylaminophenyl)benzothiazoles, investigating the role of acetylation in the antitumor activities. This study sheds light on the metabolic transformations critical for the antitumor efficacy of benzothiazole derivatives (Chua et al., 1999).

Metal Complexes and Catalysis

Research by Mishra et al. (2019) focused on the synthesis and characterization of benzothiazole-imino-benzoic acid ligands and their metal complexes, demonstrating good antimicrobial activity against various bacterial strains. This study emphasizes the potential of benzothiazole derivatives in developing antimicrobial agents (Mishra et al., 2019).

Corrosion Inhibition

Quraishi and Sharma (2005) investigated thiazole derivatives as corrosion inhibitors for mild steel in acidic solutions. Their findings highlight the application of thiazole-based compounds in protecting metals from corrosion, an essential aspect of material science and engineering (Quraishi & Sharma, 2005).